Cas no 296-41-3 (1,4,7,10,13,16-Hexathiacyclooctadecane)

1,4,7,10,13,16-Hexathiacyclooctadecane structure
296-41-3 structure
Product Name:1,4,7,10,13,16-Hexathiacyclooctadecane
CAS No:296-41-3
MF:C12H24S6
MW:360.708955764771
CID:265084
PubChem ID:325971
Update Time:2025-04-19

1,4,7,10,13,16-Hexathiacyclooctadecane Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13,16-Hexathiacyclooctadecane
    • 1,4,7,10,13,16-hexathiacyclohexadecane
    • 1,4,7,10,13,16-hexathiacyclooctadecan
    • 1,4,7,10,13,16-hexathia-cyclooctadecane
    • 18-Ane-S6
    • 18-Ethano-S6
    • hexathia-18-crown-6
    • UNII-6HQF7QSU1C
    • NSC-295590
    • AKOS015913524
    • NSC 295590
    • HELCSRZMDRYPIJ-UHFFFAOYSA-N
    • FT-0631907
    • SCHEMBL896625
    • DTXSID30183779
    • NSC295590
    • 296-41-3
    • 6HQF7QSU1C
    • Cyclo-hexaC2S
    • Inchi： 1S/C12H24S6/c1-2-14-5-6-16-9-10-18-12-11-17-8-7-15-4-3-13-1/h1-12H2
    • InChI Key： HELCSRZMDRYPIJ-UHFFFAOYSA-N
    • SMILES： S1CCSCCSCCSCCSCCSCC1

Computed Properties

  • Exact Mass: 360.02000
  • Monoisotopic Mass: 360.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.9
  • Topological Polar Surface Area: 152A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.14
  • Melting Point: 92-94 °C(lit.)
  • Boiling Point: 547.2 °C at 760 mmHg
  • Flash Point: 296.9 °C
  • Refractive Index: 1.573
  • PSA: 151.80000
  • LogP: 4.39920
  • Solubility: Not determined

1,4,7,10,13,16-Hexathiacyclooctadecane Security Information

  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： 26-37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

1,4,7,10,13,16-Hexathiacyclooctadecane Related Literature

  • 1. Crown thioether chemistry of tin(IV): formation and crystal and molecular structures of 3SnCl4·2[9]aneS3 and 2SnCl4·[18]aneS6·MeCN ([9]aneS3= 1,4,7-trithiacyclononane; [18]aneS6= 1,4,7,10,13,16-hexathiacyclooctadecane)
    Gerald R. Willey,Adam Jarvis,Janet Palin,William Errington J. Chem. Soc. Dalton Trans. 1994 255
  • 2. Supramolecular assemblies of germanium(ii) halides with O-, S- and Se-donor macrocycles – the effects of donor atom type upon structure
    Andrew L. Hector,William Levason,Gillian Reid,Michael Webster,Wenjian Zhang Dalton Trans. 2011 40 694
  • 3. Crown thioether complexes of p-block elements: crystal and molecular structures of SbCl3·9s3 (9s3 = 1,4,7-trithiacyclononane) and 2SbCl3·18S6 (18S6 = 1,4,7,10,13,16-hexathiacyclooctadecane)
    Gerald R. Willey,Miles T. Lakin,Mythili Ravindran,Nathaniel W. Alcock J. Chem. Soc. Chem. Commun. 1991 271
  • 4. Synthesis and characterisation of palladium(II) complexes of mixed thioether/oxa ionophores. Crystal structures of [PdCl2([18]aneS2O4)], [Pd([18]aneS2O4)2][PF6]2([18]aneS2O4= 1,4,7,10-tetraoxa-13,16-dithiacyclooctadecane) and [Pd([18]aneS3O3)2][PF6]2([18]aneS3O3= 1,4,7-trioxa-10,13,16-trithiacyclooctadecane)
    Alexander J. Blake,Robert O. Gould,Christian Radek,Martin Schr?der J. Chem. Soc. Dalton Trans. 1995 4045
  • 5. Thallium macrocyclic chemistry: synthesis and crystal structures of [Tl([18]aneN2S4)]PF6 and [Tl([18]aneS6)]PF6([18]aneN2S4= 1,4,10,13-tetrathia-7,16-diazacyclooctadecane, [18]aneS6= 1,4,7,10,13,16-hexathiacyclooctadecane)
    Alexander J. Blake,Gillian Reid,Martin Schr?der J. Chem. Soc. Dalton Trans. 1992 2987

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